Cas no 1807284-92-9 (Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate)

• Product Name: Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate
• CAS No: 1807284-92-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010638
• Update Time: 2025-10-29

Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-8-4-10(14)5-9(7-13)11(8)6-12(15)16-2/h4-5,14H,3,6H2,1-2H3
• InChI Key： NFIPINMOAMBTQK-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C(CC(=O)OC)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate

Recent Advances in the Study of Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate (CAS: 1807284-92-9)

Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate (CAS: 1807284-92-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate is its role in the synthesis of heterocyclic compounds. A recent publication in the Journal of Medicinal Chemistry demonstrated that this compound serves as a versatile building block for the construction of pyridine and pyrimidine derivatives, which are known for their broad-spectrum pharmacological activities. The study utilized a multi-step synthetic route, with Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate as a critical intermediate, to produce compounds with promising anti-inflammatory and anticancer properties.

In addition to its synthetic utility, Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate has been investigated for its direct biological effects. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in oxidative stress pathways. The researchers employed in vitro assays to evaluate its efficacy, suggesting that further structural modifications could enhance its potency and selectivity. These findings open new avenues for the development of antioxidant therapies targeting neurodegenerative diseases.

The pharmacokinetic properties of Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate have also been a subject of recent research. A preclinical study conducted by a team at the University of Cambridge explored the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The results indicated favorable oral bioavailability and metabolic stability, making it a promising candidate for further drug development. However, the study also noted the need for additional optimization to improve its blood-brain barrier penetration, which is crucial for targeting central nervous system disorders.

Another area of interest is the application of Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate in the design of prodrugs. A recent patent application disclosed a series of prodrugs derived from this compound, designed to enhance solubility and targeted delivery. The patent highlights the compound's ability to act as a carrier for active pharmaceutical ingredients (APIs), thereby improving their therapeutic index. This innovation has significant implications for the formulation of drugs with poor bioavailability or undesirable side effects.

Despite these promising developments, challenges remain in the large-scale production and commercialization of Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate. A 2024 market analysis report by Frost & Sullivan identified supply chain bottlenecks and regulatory hurdles as key barriers to its widespread adoption. The report recommends collaborative efforts between academia and industry to address these issues and accelerate the translation of research findings into clinical applications.

In conclusion, Methyl 2-cyano-6-ethyl-4-hydroxyphenylacetate (CAS: 1807284-92-9) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its direct biological activities, positions it as a valuable tool for drug discovery. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential. Researchers and industry stakeholders are encouraged to explore collaborative opportunities to overcome existing challenges and fully realize the benefits of this compound.